Cas no 1234298-93-1 (1,2,3-Triazine-5-carboxylic acid)
1234298-93-1 structure
Product Name:1,2,3-Triazine-5-carboxylic acid
CAS No:1234298-93-1
MF:C4H3N3O2
MW:125.085520029068
CID:1084381
PubChem ID:55303684
Update Time:2025-04-20
1,2,3-Triazine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Triazine-5-carboxylic acid
- 1,2,3-tri(4-pyridyl)cyclopropene
- ACMC-20mv2m
- AGN-PC-003VZW
- CTK0F4642
- Pyridine, 4,4',4''-(1-cyclopropene-1,2,3-triyl)tris-
- 1234298-93-1
- AKOS006387735
- SCHEMBL14825914
-
- Inchi: 1S/C4H3N3O2/c8-4(9)3-1-5-7-6-2-3/h1-2H,(H,8,9)
- InChI Key: DLMDGLJCWXETIS-UHFFFAOYSA-N
- SMILES: OC(C1C=NN=NC=1)=O
Computed Properties
- Exact Mass: 125.022526347g/mol
- Monoisotopic Mass: 125.022526347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 76Ų
1,2,3-Triazine-5-carboxylic acid Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
1234298-93-1 (1,2,3-Triazine-5-carboxylic acid) Related Products
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